Cas no 77877-96-4 (Undecanoic acid, chloromethyl ester)
77877-96-4 structure
Product Name:Undecanoic acid, chloromethyl ester
CAS No:77877-96-4
MF:C12H23ClO2
MW:234.762823343277
CID:535333
PubChem ID:572572
Update Time:2025-04-19
Undecanoic acid, chloromethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Undecanoic acid, chloromethyl ester
- chloromethyl undecanoate
- DTXSID40341363
- 77877-96-4
- BDZBWJLRACXOET-UHFFFAOYSA-N
-
- Inchi: 1S/C12H23ClO2/c1-2-3-4-5-6-7-8-9-10-12(14)15-11-13/h2-11H2,1H3
- InChI Key: BDZBWJLRACXOET-UHFFFAOYSA-N
- SMILES: ClCOC(CCCCCCCCCC)=O
Computed Properties
- Exact Mass: 234.13879
- Monoisotopic Mass: 234.1386577g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 11
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Undecanoic acid, chloromethyl ester Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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